Cas no 6186-22-7 (1-(4-Bromophenyl)propan-2-one)

1-(4-Bromophenyl)propan-2-one Properties

Names and Identifiers

• 1-(4-Bromophenyl)propan-2-one
• 4-Bromophenylacetone
• 1-(4-Bromophenyl)-2-propanone
• 2-Propanone,(p-bromophenyl)- (7CI)
• 2-Propanone, 1-(p-bromophenyl)- (8CI)
• (4-Bromophenyl)-2-propanone
• p-Bromophenylacetone
• 4-Bromophenylacetonate
• CFMMTXJMIJRUSH-UHFFFAOYSA-N
• 4-bromophenylacetone-
• SCHEMBL7642
• AMY14997
• CL9059
• 4-bromophenyl acetone
• STL555617
• AS-46190
• 4-Bromophenylaceton
• FT-0605660
• B4387
• DTXSID60352996
• EN300-114927
• 1-(4-bromophenyl)acetone
• AC-5628
• AKOS000216016
• 4-bromophenylacteone
• 1-(4-bromophenyl)-propan-2-one
• 1-(4-BROMO-PHENYL)-PROPAN-2-ONE
• BBL101820
• MFCD00210401
• SY045434
• 6186-22-7
• (4-bromophenyl)acetone
• 1-(4-bromophenyl)-2-propanone
• 1-(4-bromophenyl)propan-2-one
• 4-BROMOPHENYLACETONE
• +Expand

• MDL： MFCD00210401
• InChIKey： CFMMTXJMIJRUSH-UHFFFAOYSA-N
• Inchi： 1S/C9H9BrO/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5H,6H2,1H3
• SMILES： BrC1C=CC(=CC=1)CC(C)=O

Computed Properties

• Exact Mass: 211.98400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 452.140593
• Heavy Atom Count: 11
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 101

Experimental Properties

• LogP: 2.58060
• PSA: 17.07000
• Refractive Index: 1.5560 to 1.5600
• Water Partition Coefficient: Miscible with chloroform and dichloromethane. Slightly miscible with water.
• Boiling Point: 139°C/11mmHg(lit.)
• Melting Point: Density:
• Flash Point: 75.9 °C
• Color/Form: Yellow crystals
• Solubility: Not determined
• Density: 1.422(lit.)

1-(4-Bromophenyl)propan-2-one Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Prompt：warning
• Risk Phrases： S24/25: prevent skin and eye contact.

1-(4-Bromophenyl)propan-2-one Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%